4-Chloro-8-nitroquinoline
Cat. No. B1348196
Key on ui cas rn:
23833-99-0
M. Wt: 208.6 g/mol
InChI Key: AOATVJLAFLBGPZ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Procedure details
Identifiers
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REACTION_SMILES
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[Cl:1][c:2]1[cH:3][cH:4][n:5][c:6]2[cH:7][cH:8][cH:9][cH:10][c:11]12.[NH4+:22].[OH-:21].[OH:17][N+:18]([O-:19])=[O:20].[S:12](=[O:13])(=[O:14])([OH:15])[OH:16]>>[Cl:1][c:2]1[cH:3][cH:4][n:5][c:6]2[c:7]([N+:18](=[O:17])[O-:19])[cH:8][cH:9][cH:10][c:11]12
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Inputs
Step One
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Name
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|
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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Clc1ccnc2ccccc12
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Name
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|
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Quantity
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Extracted from reaction SMILES
|
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Type
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reactant
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Smiles
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[NH4+]
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Name
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|
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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[OH-]
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Name
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|
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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O=[N+]([O-])O
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Name
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|
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Quantity
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Extracted from reaction SMILES
|
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Type
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reactant
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Smiles
|
O=S(=O)(O)O
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Outcomes
Product
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Name
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|
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Type
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product
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Smiles
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O=[N+]([O-])c1cccc2c(Cl)ccnc12
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
